Cas no 1487653-22-4 (3-(Bromomethyl)-3-methylnonane)

• Product Name: 3-(Bromomethyl)-3-methylnonane
• CAS No: 1487653-22-4
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5282134
• Update Time: 2025-11-02

3-(Bromomethyl)-3-methylnonane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-methylnonane
• Nonane, 3-(bromomethyl)-3-methyl-
• 3-(Bromomethyl)-3-methylnonane

• Inchi： 1S/C11H23Br/c1-4-6-7-8-9-11(3,5-2)10-12/h4-10H2,1-3H3
• InChI Key： PBPQYDJCIYKPJF-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 101
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3-(Bromomethyl)-3-methylnonane

3-(Bromomethyl)-3-methylnonane (CAS No. 1487653-22-4): A Comprehensive Technical Overview

3-(Bromomethyl)-3-methylnonane (CAS No. 1487653-22-4) is an organic compound belonging to the class of brominated hydrocarbons. This compound has gained significant attention in recent years due to its unique chemical structure and potential applications in various industrial processes. With the increasing demand for specialized organic intermediates in pharmaceutical and material science research, compounds like 3-(Bromomethyl)-3-methylnonane have become subjects of intense scientific investigation.

The molecular structure of 3-(Bromomethyl)-3-methylnonane features a nine-carbon chain with both bromomethyl and methyl substituents at the third position. This specific arrangement contributes to its distinctive chemical properties, making it valuable for synthetic applications. Researchers are particularly interested in how the bromomethyl group in this compound can participate in various nucleophilic substitution reactions, a topic that frequently appears in organic chemistry discussions and academic searches.

Recent trends in chemical research show growing interest in branched alkyl bromides like 3-(Bromomethyl)-3-methylnonane. Many researchers are exploring its potential as a building block for more complex molecular architectures. This aligns with current industry demands for novel organic intermediates that can facilitate the synthesis of advanced materials and specialty chemicals. The compound's stability under various conditions makes it particularly attractive for these applications.

From a synthetic chemistry perspective, 3-(Bromomethyl)-3-methylnonane offers several advantages. Its relatively long carbon chain provides interesting steric effects that can influence reaction outcomes, a subject that frequently appears in organic chemistry forum discussions. The presence of both the bromomethyl group and the methyl group at the same carbon atom creates a unique electronic environment that can be exploited in various synthetic strategies.

The physical properties of 3-(Bromomethyl)-3-methylnonane (CAS No. 1487653-22-4) have been the subject of several recent studies. Its solubility characteristics in different organic solvents make it particularly useful for certain types of chemical transformations. Many laboratory technicians and researchers search for information about handling and storage conditions for such compounds, reflecting the practical considerations in working with this material.

In the context of green chemistry initiatives, there's growing discussion about the environmental profile of brominated compounds like 3-(Bromomethyl)-3-methylnonane. While this compound itself isn't classified as hazardous under standard regulations, the chemical industry is increasingly focused on developing more sustainable alternatives to traditional bromination methods. This has led to interesting research into the life cycle assessment of such intermediates.

The analytical characterization of 3-(Bromomethyl)-3-methylnonane typically involves techniques such as NMR spectroscopy and mass spectrometry. These analytical methods are commonly searched by chemistry students and professionals looking to verify the purity and identity of their samples. The distinctive spectral features of this compound, particularly in proton NMR, make it an interesting case study for spectroscopic interpretation.

From a commercial availability standpoint, 3-(Bromomethyl)-3-methylnonane (CAS No. 1487653-22-4) is typically supplied by specialty chemical manufacturers. The compound's purity specifications and packaging options are frequent topics of inquiry among procurement specialists in research institutions and pharmaceutical companies. Recent market trends show increasing demand for such custom organic intermediates with specific purity requirements.

Safety considerations when working with 3-(Bromomethyl)-3-methylnonane follow standard laboratory protocols for organobromine compounds. While not classified as highly hazardous, proper handling procedures are essential, a subject that generates significant search traffic from laboratory professionals seeking best practices for chemical safety. The compound's material safety data sheet contains detailed information about appropriate personal protective equipment and handling precautions.

The future research directions for 3-(Bromomethyl)-3-methylnonane appear promising. Current scientific literature suggests potential applications in the development of novel organic materials and as intermediates in pharmaceutical synthesis. The compound's unique structural features continue to attract attention from synthetic chemists exploring new reaction pathways and catalytic processes.

In educational contexts, 3-(Bromomethyl)-3-methylnonane serves as an excellent example for teaching important concepts in organic chemistry. Its structure illustrates several key principles including steric effects, electronic influences of substituents, and the reactivity of carbon-bromine bonds. These educational applications contribute to the compound's relevance in academic search queries and chemistry curriculum discussions.

The synthesis of 3-(Bromomethyl)-3-methylnonane typically involves well-established organic transformations, though recent publications have explored more efficient routes. Optimization of these synthetic methods is a common topic in organic chemistry research papers and patent applications, reflecting the ongoing innovation in this area of chemical synthesis.

From a regulatory perspective, 3-(Bromomethyl)-3-methylnonane (CAS No. 1487653-22-4) is not subject to significant restrictions under current chemical control regulations. However, as with all chemical substances, proper documentation and handling procedures should be followed in accordance with local laboratory safety guidelines and chemical management protocols.

The commercial significance of 3-(Bromomethyl)-3-methylnonane continues to grow as new applications are discovered. Market analysts tracking the specialty chemicals sector note increasing interest in such customized organic intermediates, particularly from the pharmaceutical and advanced materials industries. This trend is reflected in the growing number of supplier listings and technical specifications available for this compound.

In conclusion, 3-(Bromomethyl)-3-methylnonane represents an important member of the brominated hydrocarbon family with diverse potential applications. Its unique structural features and chemical properties make it valuable for both academic research and industrial applications. As chemical research continues to advance, compounds like 3-(Bromomethyl)-3-methylnonane will likely play increasingly important roles in the development of new materials and pharmaceutical intermediates.